![molecular formula C6H5N3O B3024186 Pyrazolo[1,5-a]pyrimidin-5-ol CAS No. 1027534-43-5](/img/structure/B3024186.png)
Pyrazolo[1,5-a]pyrimidin-5-ol
Overview
Description
Pyrazolo[1,5-a]pyrimidin-5-ol derivatives are a large family of N-heterocyclic compounds that have a significant impact in medicinal chemistry . They have attracted a lot of attention in material science recently due to their significant photophysical properties . They are also the basis for a class of sedative and anxiolytic drugs related to benzodiazepines .
Synthesis Analysis
A simple and efficient method for synthesis of 5,7-disubstituted pyrazolo[1,5-a]pyrimidines has been reported . The synthetic route involved a one-pot two-step synthesis of 7-substituted pyrazolo[1,5-a]pyrimidin-5-ones from the reaction of 3-aminopyrazole 1 with activated alkynes . Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold .Molecular Structure Analysis
The Pyrazolo[1,5-a]pyrimidine (PP) structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .Chemical Reactions Analysis
The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications . These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents and develop processes that prevent or reduce waste production .Physical And Chemical Properties Analysis
The molecular weight of this compound is 135.12 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 2 . It has a Rotatable Bond Count of 0 . The Exact Mass is 135.043261791 g/mol and the Monoisotopic Mass is 135.043261791 g/mol . The Topological Polar Surface Area is 46.9 Ų .Scientific Research Applications
Anticancer Potential and Enzymatic Inhibitory Activity
Pyrazolo[1,5-a]pyrimidin-5-ol derivatives, a significant family of N-heterocyclic compounds, are notable in medicinal chemistry for their anticancer potential and enzymatic inhibitory activity. Their photophysical properties have also garnered attention in material science. Advances in their synthesis and functionalization have been pivotal in enhancing their structural diversity, which in turn supports new drug designs incorporating the pyrazolo[1,5-a]pyrimidine core (Andres Arias-Gómez et al., 2021).
Broad Medicinal Properties
Pyrazolo[1,5-a]pyrimidine scaffold has been extensively used in drug discovery due to its broad range of medicinal properties. These include acting as anticancer agents, CNS agents, anti-infectives, anti-inflammatories, and CRF1 antagonists. Significant structure-activity relationship (SAR) studies have led to the derivation of many lead compounds for various disease targets, highlighting the scaffold's potential for developing novel drug candidates (S. Cherukupalli et al., 2017).
Role in Antitumor Drug Development
Pyrazolo[1,5-a]pyrimidine derivatives are critical in antitumor drug development due to their structural diversity and kinase inhibitory activity. They have been used in targeting various kinases integral to cancer treatment, like B-Raf, KDR, Lck, and Src kinase, among others. The scaffold's flexibility has allowed for the development of small molecule drugs with activity against a range of other kinases, providing valuable insights for antitumor drug applications (Yadong Zhang et al., 2023).
Inhibition of Mycobacterial ATP Synthase
Pyrazolo[1,5-a]pyrimidines have shown effectiveness as inhibitors of mycobacterial ATP synthase, crucial for treating Mycobacterium tuberculosis. Research into novel analogs has demonstrated potent M.tb growth inhibition, highlighting their potential as therapeutic agents in this field (H. Sutherland et al., 2022).
Antimicrobial and Immunomodulatory Activities
These compounds have also displayed promising antimicrobial and immunomodulatory activities. Their physicochemical, pharmacokinetic, ADMET, and drug-likeness properties align well with Lipinski's rule of five, indicating their potential as drug candidates. Molecular docking studies have confirmed their efficacy as inhibitors of several enzymes, further supporting their role in drug discovery (A. Naglah et al., 2020).
Mechanism of Action
Target of Action
Pyrazolo[1,5-a]pyrimidin-5-ol and its derivatives have been identified as strategic compounds for various applications, including as inhibitors of cyclin-dependent protein kinases . They have also been found to inhibit other targets such as EGFR/STAT3 , and are considered promising candidates for drug development .
Mode of Action
The interaction of this compound with its targets results in significant changes. For instance, when acting as an inhibitor of cyclin-dependent protein kinases, it can arrest cancer cell growth . The compound’s mode of action is also influenced by the presence of electron-donating groups (EDGs) at position 7 on the fused ring, which improve both the absorption and emission behaviors .
Biochemical Pathways
This compound affects various biochemical pathways. Its anticancer potential is often highlighted, with studies showing that it can induce apoptosis and differentiation in various in-vitro cell line models . The compound’s ability to mimic the structural features of biogenic purines makes it a promising candidate for drug development .
Pharmacokinetics
Its simpler and greener synthetic methodology, as well as its tunable photophysical properties, suggest that it may have favorable bioavailability .
Result of Action
The molecular and cellular effects of this compound’s action are diverse. For instance, it has been found to exhibit antimicrobial, anticancer, antianxiety, anti-proliferative, analgesic, and antioxidant effects . In the context of cancer, it has demonstrated anti-tumor effects in human tumor xenografts following oral administration .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For example, its photophysical properties can be tuned by modifying the electron-donating groups at position 7 on the fused ring . Additionally, its synthetic transformations still represent a research priority regarding process efficiency and environmental impact .
Safety and Hazards
When handling Pyrazolo[1,5-a]pyrimidin-5-ol, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Use of personal protective equipment and chemical impermeable gloves is recommended . Ensure adequate ventilation and remove all sources of ignition .
Future Directions
The transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds . This contribution focuses on an overview of the current advances (2015-2021) in the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines .
properties
IUPAC Name |
4H-pyrazolo[1,5-a]pyrimidin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5N3O/c10-6-2-4-9-5(8-6)1-3-7-9/h1-4H,(H,8,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSLIYLLMLAQRIS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=CC=N2)NC1=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70582949 | |
Record name | Pyrazolo[1,5-a]pyrimidin-5(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70582949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
29274-22-4, 1027534-43-5 | |
Record name | Pyrazolo[1,5-a]pyrimidin-5(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70582949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4H,5H-pyrazolo[1,5-a]pyrimidin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | pyrazolo[1,5-a]pyrimidin-5(1H)-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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